Cas no 1354027-17-0 ((S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide)

• Product Name: (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide
• CAS No: 1354027-17-0
• MF: C₁₅H₂₉N₃O
• MW: 267.410263776779
• CID: 2155484
• Update Time: 2025-05-26

(S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-3-methyl-n-(1-methyl-piperidin-3-ylmethyl)-butyramide
• (2S)-2-Amino-N-cyclopropyl-3-methyl-N-((1-methylpiperidin-3-yl)methyl)butanamide
• AM97223
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methylpiperidin-3-ylmethyl)butyramide
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide

• Inchi： 1S/C15H29N3O/c1-11(2)14(16)15(19)18(13-6-7-13)10-12-5-4-8-17(3)9-12/h11-14H,4-10,16H2,1-3H3/t12?,14-/m0/s1
• InChI Key： HFXAYLSFHRGMQL-PYMCNQPYSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC1CN(C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide

Compound (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide: A Comprehensive Overview

The compound (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS No. 1354027-17-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The chemical structure of this compound is characterized by a butyramide backbone, which serves as the central framework. The cyclopropyl group attached to the nitrogen atom introduces steric hindrance, potentially influencing the compound's bioavailability and stability. Additionally, the 1-methyl-piperidin-3-ylmethyl group adds complexity to the molecule, enhancing its ability to interact with biological targets. The S configuration at the chiral center further contributes to the compound's specificity and selectivity in binding to receptors or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of asymmetric catalysis and multi-component reactions to achieve high yields and enantioselectivity. These methods not only simplify the synthesis process but also reduce the environmental impact, aligning with current green chemistry principles. The ability to synthesize this compound in large quantities has facilitated its evaluation in preclinical studies.

From a pharmacological perspective, this compound exhibits remarkable activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have demonstrated its potential as a neuroprotective agent, offering protection against oxidative stress and neuronal damage. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the anti-inflammatory properties of this compound. Experimental data indicate that it inhibits key inflammatory pathways, such as COX-2 and NF-kB, suggesting its potential utility in treating inflammatory conditions like arthritis and inflammatory bowel disease. These findings underscore the versatility of this compound in addressing diverse therapeutic needs.

The toxicological profile of this compound has been extensively evaluated, revealing low toxicity at therapeutic doses. This makes it a safe candidate for long-term administration. Preclinical studies have also shown that it exhibits minimal off-target effects, further enhancing its therapeutic index.

In terms of therapeutic applications, this compound holds promise in several areas, including neurology, psychiatry, and immunology. Its ability to modulate neurotransmitter systems makes it a potential candidate for treating mood disorders such as depression and anxiety. Additionally, its anti-inflammatory properties position it as a viable option for autoimmune diseases.

Looking ahead, ongoing clinical trials are expected to provide further insights into the safety and efficacy of this compound. Researchers are also exploring its potential for combination therapy, where it could be used alongside other drugs to enhance therapeutic outcomes while minimizing adverse effects.

In conclusion, (S)-2-Amino-N-cyclopropyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS No. 1354027-17-0) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse pharmacological activities, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is likely to play a pivotal role in shaping future therapeutic strategies.